Cas no 1343910-73-5 (2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride)

• Product Name: 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride
• CAS No: 1343910-73-5
• MF: C₇H₁₁ClF₄O₃S
• MW: 286.67205452919
• CID: 6311359
• PubChem ID: 64218035
• Update Time: 2025-07-20

2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride
• 1343910-73-5
• EN300-1144768

• Inchi： 1S/C7H11ClF4O3S/c1-5(3-16(8,13)14)2-15-4-7(11,12)6(9)10/h5-6H,2-4H2,1H3
• InChI Key： LZNPNNYZMPSCGU-UHFFFAOYSA-N
• SMILES： ClS(CC(C)COCC(C(F)F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 286.0053557g/mol
• Monoisotopic Mass: 286.0053557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride

Comprehensive Overview of 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride (CAS No. 1343910-73-5)

The chemical compound 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride (CAS No. 1343910-73-5) is a specialized organofluorine derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a tetrafluoropropoxy group and a sulfonyl chloride moiety, makes it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science, aligning with current trends in sustainable chemistry and fluorine-based innovations.

One of the key reasons for the growing attention toward 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride is its role in the development of fluorinated compounds. Fluorine incorporation is a hot topic in modern chemistry, as it often enhances the stability, bioavailability, and efficacy of molecules. This compound’s sulfonyl chloride group is particularly useful for creating sulfonamides, a class of compounds widely used in antibiotics, antivirals, and other therapeutic agents. The tetrafluoropropoxy segment further contributes to its lipophilicity, a critical factor in drug design.

In the context of environmental and green chemistry, CAS No. 1343910-73-5 is being explored for its potential in reducing waste and improving reaction efficiency. Researchers are investigating its use in catalytic processes and as a building block for eco-friendly materials. The demand for fluorinated intermediates like this compound has surged, driven by the need for high-performance materials in electronics, coatings, and renewable energy technologies. This aligns with the broader industry shift toward sustainable and efficient chemical synthesis.

Another area of interest is the compound’s application in agrochemicals. The 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride structure is being studied for its potential to develop novel pesticides and herbicides with improved selectivity and lower environmental impact. As regulatory pressures increase, the agrochemical industry seeks innovative solutions, and fluorinated compounds like this one offer promising avenues. Its sulfonyl chloride functionality allows for versatile modifications, enabling the creation of targeted bioactive molecules.

From a synthetic perspective, the compound’s reactivity and stability make it a preferred choice for organic chemists. The tetrafluoropropoxy group provides steric and electronic effects that can influence reaction pathways, while the sulfonyl chloride group serves as a robust electrophile for nucleophilic substitutions. These properties are particularly valuable in multi-step syntheses, where precision and yield are paramount. Recent publications highlight its use in asymmetric catalysis and cross-coupling reactions, further underscoring its versatility.

In summary, 2-methyl-3-(2,2,3,3-tetrafluoropropoxy)propane-1-sulfonyl chloride (CAS No. 1343910-73-5) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and materials science, reflecting the broader trends in fluorine chemistry and sustainable synthesis. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.